Cas no 947533-17-7 (2-(trifluoromethylthio)-benzeneboronic acid)

• Product Name: 2-(trifluoromethylthio)-benzeneboronic acid
• CAS No: 947533-17-7
• MF: C₇H₆BF₃O₂S
• MW: 221.992551326752
• CID: 1001219
• PubChem ID: 57356861
• Update Time: 2025-04-20

2-(trifluoromethylthio)-benzeneboronic acid Chemical and Physical Properties

Names and Identifiers

• 2-(trifluoromethylthio)-benzeneboronic acid
• [2-(trifluoromethylsulfanyl)phenyl]boronic acid
• DTXSID50723459
• {2-[(Trifluoromethyl)sulfanyl]phenyl}boronic acid
• (2-((Trifluoromethyl)thio)phenyl)boronic acid
• 947533-17-7

• Inchi： 1S/C7H6BF3O2S/c9-7(10,11)14-6-4-2-1-3-5(6)8(12)13/h1-4,12-13H
• InChI Key： KSFRBBDVEFOBBU-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1C=CC=CC=1B(O)O

Computed Properties

• Exact Mass: 222.01300
• Monoisotopic Mass: 222.0133653g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.8Ų

Experimental Properties

• PSA: 65.76000
• LogP: 0.97830